1-phenoxy-3-(2-pyridinylthio)-2-propanol

• IUPAC Name: 1-phenoxy-3-pyridin-2-ylsulfanylpropan-2-ol
• InChI: InChI=1S/C14H15NO2S/c16-12(10-17-13-6-2-1-3-7-13)11-18-14-8-4-5-9-15-14/h1-9,12,16H,10-11H2
• InChI Key: BFFPTCVZSLBVBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(CSC2=CC=CC=N2)O
• Molecular Formula: C14H15NO2S
• Molecular Weight: 261.34 g/mol

Description

1-Phenoxy-3-(2-pyridinylthio)-2-propanol, also known as PTIO, is a chemical compound that is commonly used in scientific research. It is a nitric oxide scavenger that has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

1-phenoxy-3-(2-pyridinylthio)-2-propanol works by scavenging nitric oxide, which is a signaling molecule involved in a variety of physiological processes. Nitric oxide is produced by the enzyme nitric oxide synthase, and it can act as a signaling molecule by activating a variety of cellular pathways. 1-phenoxy-3-(2-pyridinylthio)-2-propanol works by binding to nitric oxide and preventing it from activating these pathways.
Biochemical and Physiological Effects:
1-phenoxy-3-(2-pyridinylthio)-2-propanol has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of nitric oxide in cells, which can have an impact on cellular signaling pathways, gene expression, and protein function. 1-phenoxy-3-(2-pyridinylthio)-2-propanol has also been shown to have antioxidant properties, which can help to protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 1-phenoxy-3-(2-pyridinylthio)-2-propanol in lab experiments is that it is a specific nitric oxide scavenger, which allows researchers to study the effects of nitric oxide on cellular signaling pathways without interference from other signaling molecules. However, one limitation of using 1-phenoxy-3-(2-pyridinylthio)-2-propanol is that it can have off-target effects on other cellular pathways, which can complicate data interpretation.

Future Directions

There are many future directions for research involving 1-phenoxy-3-(2-pyridinylthio)-2-propanol. One area of research is the development of new nitric oxide scavengers that are more specific and have fewer off-target effects. Another area of research is the investigation of the role of nitric oxide in various physiological and pathological processes, such as inflammation, cardiovascular disease, and cancer. Additionally, there is a need for more research on the biochemical and physiological effects of 1-phenoxy-3-(2-pyridinylthio)-2-propanol, as well as its potential clinical applications.

Synthesis Methods

1-phenoxy-3-(2-pyridinylthio)-2-propanol can be synthesized through a multi-step process involving the reaction of 2-pyridinethiol with 1-bromo-2-chloropropane, followed by the reaction of the resulting product with phenol. The final product is then purified through recrystallization.

Scientific Research Applications

1-phenoxy-3-(2-pyridinylthio)-2-propanol is commonly used in scientific research as a nitric oxide scavenger. It is used to study the role of nitric oxide in various physiological and pathological processes. 1-phenoxy-3-(2-pyridinylthio)-2-propanol is also used to investigate the effects of nitric oxide on cellular signaling pathways, gene expression, and protein function.